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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Terfenol-D in sonar

transducers, offering detailed protocols for characterization and a comparative analysis with

traditional piezoelectric materials.

Application Notes: Terfenol-D in Sonar Transducers
Introduction to Terfenol-D
Terfenol-D is a magnetostrictive alloy, typically composed of terbium, dysprosium, and iron, with

the approximate atomic formula Tb₀.₃Dy₀.₇Fe₂.[1] It exhibits a giant magnetostrictive effect,

meaning it undergoes a significant change in shape and size when subjected to a magnetic

field.[1] This property makes it a highly effective material for converting electrical energy into

mechanical energy, and vice versa, which is the fundamental principle of sonar transducers.

The material was first developed at the Naval Ordnance Laboratory (NOL) and is named for its

constituent elements and the laboratory (Terbium, Fe for iron, NOL, and D for Dysprosium).[1]

Terfenol-D offers several key advantages over traditional piezoelectric materials, such as lead

zirconate titanate (PZT), particularly in high-power, low-frequency sonar applications.[1]

Advantages of Terfenol-D in Sonar Transducers
High Power Output: Terfenol-D transducers can generate significantly higher acoustic power

compared to PZT transducers of similar size. This is attributed to its large magnetostrictive
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strain and high energy density.[1]

Low-Frequency Operation: The material is well-suited for low-frequency applications, which

is crucial for long-range sonar detection and communication in underwater environments.[1]

High Reliability and Durability: As a metallic alloy, Terfenol-D is robust and less prone to

brittle fracture compared to ceramic PZT materials.[1] It does not suffer from depoling, a

degradation of performance over time that can affect piezoelectric materials.[2]

Wide Bandwidth: Terfenol-D transducers can operate over a broad frequency range,

enabling more versatile sonar systems.[3]

High Electromechanical Coupling Coefficient: This indicates an efficient conversion between

electrical and mechanical energy.

Design Considerations for Terfenol-D Transducers
The design of effective Terfenol-D sonar transducers requires careful consideration of its

unique properties:

Magnetic Bias: To achieve a linear response and avoid frequency doubling, a DC magnetic

bias field must be applied to the Terfenol-D element. This can be achieved using permanent

magnets or a DC current in a separate coil.[4]

Mechanical Prestress: Applying a compressive prestress to the Terfenol-D rod is crucial for

optimal performance. This prestress helps to align the magnetic domains and enhances the

magnetostrictive effect.[4][5] The optimal prestress is typically in the range of 10 MPa.[5]

Eddy Currents: Being an electrical conductor, Terfenol-D is susceptible to the generation of

eddy currents at higher frequencies, which can reduce efficiency and generate heat. To

mitigate this, the Terfenol-D core is often laminated or slotted.[5]

Thermal Management: At high power levels, heat dissipation is a critical consideration. The

design should incorporate a means of cooling to maintain the transducer's performance and

prevent overheating.

Applications in Sonar Systems
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The unique characteristics of Terfenol-D make it suitable for a variety of demanding sonar

applications:

Active Sonar Projectors: For generating high-power acoustic signals for long-range detection

and imaging.

Low-Frequency Towed Arrays: For deep-water surveillance and oceanographic research.

Underwater Acoustic Communications: Providing reliable, high-power transmissions.

Seabed Penetrating Sonars: Where low-frequency signals are required to analyze sub-

bottom geological formations.

Quantitative Data
Material Properties of Terfenol-D

Property Value Unit

Magnetostriction (at saturation) up to 2000 ppm

Young's Modulus 25 - 50 GPa

Coupling Coefficient (k₃₃) 0.6 - 0.75 -

Curie Temperature 380 °C

Density 9250 kg/m ³

Compressive Strength 700 MPa

Tensile Strength 28 MPa

Performance Comparison: Terfenol-D vs. PZT-8
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Parameter Terfenol-D PZT-8 Unit

Mechanical

Young's Modulus (Y₃₃) 25 - 50 76 GPa

Coupling Coefficient

(k₃₃)
0.6 - 0.75 0.64 -

Mechanical Quality

Factor (Qm)
~10 800 - 1000 -

Electrical/Magnetic

Piezomagnetic

Constant (d₃₃)
2.5 x 10⁻⁸ - m/A

Piezoelectric Constant

(d₃₃)
- 225 x 10⁻¹² m/V

Relative Permeability

(μr)
4 - 10 - -

Relative Permittivity

(εr)
- 1000 -

Performance

Maximum Strain ~1600 ~300 ppm

Energy Density 14 - 25 1.1 kJ/m³

Operating Field Magnetic Electric -

Typical Application
High Power, Low

Frequency

High Frequency,

Broadband
-

Experimental Protocols
Impedance Measurement
Objective: To determine the electrical impedance of the Terfenol-D transducer as a function of

frequency. The impedance spectrum reveals the resonant and anti-resonant frequencies, which

are critical for transducer characterization and matching to the driving electronics.
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Equipment:

Impedance Analyzer (e.g., Agilent 4294A)

Test Fixture for holding the transducer

Computer with data acquisition software

Procedure:

Setup: Connect the Terfenol-D transducer to the test fixture, which is then connected to the

impedance analyzer. Ensure a secure and low-impedance connection.

Frequency Sweep: Set the impedance analyzer to perform a frequency sweep over the

desired range of operation. A typical starting point is from a few hundred Hertz to several

kilohertz, with a sufficient number of data points to resolve the resonance peaks.

Data Acquisition: Initiate the frequency sweep and record the magnitude and phase of the

impedance at each frequency point.

Data Analysis: Plot the impedance magnitude and phase as a function of frequency. Identify

the frequency at which the impedance is at a minimum (resonant frequency, ƒr) and at a

maximum (anti-resonant frequency, ƒa). These values are used to calculate the effective

electromechanical coupling coefficient (keff).

Impedance Measurement Workflow

Transmitting Voltage Response (TVR) Measurement
Objective: To measure the sound pressure level generated by the transducer at a specific

distance for a given input voltage. TVR is a key performance metric for a sonar projector.

Equipment:

Acoustic Test Tank (anechoic)

Terfenol-D Transducer (Projector)

Calibrated Reference Hydrophone
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Signal Generator

Power Amplifier

Oscilloscope or Data Acquisition System

Positioning System

Procedure:

Setup: Mount the Terfenol-D transducer and the reference hydrophone in the acoustic test

tank at a known distance (typically 1 meter) and depth. The hydrophone should be in the far-

field of the transducer.

Signal Generation: Use the signal generator to produce a sinusoidal signal at the desired

frequency. This signal is then amplified by the power amplifier and used to drive the Terfenol-

D transducer.

Data Acquisition: The acoustic signal generated by the transducer is received by the

reference hydrophone. The output voltage of the hydrophone is measured using an

oscilloscope or data acquisition system.

Data Analysis: The Transmitting Voltage Response (TVR) is calculated using the following

formula:

TVR (dB re 1 µPa/V at 1m) = 20 * log₁₀ ( (V_hydrophone / S_hydrophone) / V_transducer )

Where:

V_hydrophone is the measured voltage from the reference hydrophone (in Volts).

S_hydrophone is the calibrated sensitivity of the reference hydrophone (in V/µPa).

V_transducer is the voltage applied to the Terfenol-D transducer (in Volts).
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TVR Measurement Setup

Receiving Sensitivity (RVR) Measurement
Objective: To determine the output voltage of the transducer for a given incident sound

pressure. This is a critical parameter for a sonar hydrophone.

Equipment:

Acoustic Test Tank (anechoic)

Calibrated Projector (sound source)

Terfenol-D Transducer (as hydrophone)

Signal Generator
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Power Amplifier

Oscilloscope or Data Acquisition System

Positioning System

Procedure:

Setup: Mount the calibrated projector and the Terfenol-D transducer (acting as the receiver)

in the acoustic test tank at a known distance and depth.

Sound Field Generation: Drive the calibrated projector with a known voltage from the power

amplifier, which is fed by the signal generator at the desired frequency. The sound pressure

level at the position of the Terfenol-D transducer can be calculated from the known TVR of

the projector.

Data Acquisition: Measure the open-circuit output voltage from the Terfenol-D transducer

using an oscilloscope or data acquisition system.

Data Analysis: The Receiving Voltage Response (RVR) is calculated as:

RVR (dB re 1 V/µPa) = 20 * log₁₀ ( V_output / P_incident )

Where:

V_output is the measured open-circuit voltage from the Terfenol-D transducer (in Volts).

P_incident is the incident sound pressure at the transducer (in µPa).

Terfenol-D Application Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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